![molecular formula C17H20N4O3S B2633980 1-benzyl-8-((3-hydroxypropyl)thio)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione CAS No. 923173-73-3](/img/structure/B2633980.png)
1-benzyl-8-((3-hydroxypropyl)thio)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-benzyl-8-((3-hydroxypropyl)thio)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione, also known as BG-12, is a chemical compound that has been used in scientific research for various purposes. It has been studied for its potential therapeutic effects on multiple sclerosis, cancer, and other diseases. In
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of New Purine Derivatives : A study detailed the synthesis of new purine derivatives, showcasing the chemical versatility and potential applications of purine-based compounds in medicinal chemistry. These derivatives are synthesized through various chemical reactions, highlighting the adaptability of purine chemistry for creating diverse molecular structures with potential biological activities (Hesek & Rybár, 1994).
Development of Thiadiazepino-purine Systems : Research on the synthesis of [1,3,5]- and [1,3,6]-thiadiazepino-[3,2-f]-purine ring systems from mercapto-purine dione derivatives revealed novel approaches to constructing complex purine frameworks. These findings contribute to the expansion of purine chemistry and offer new pathways for the development of purine-based molecules (Gobouri, 2020).
Potential Biological Applications
Pharmacological Evaluation of Purine Derivatives : A comprehensive study investigated the affinity and functional activity of purine-2,6-dione derivatives towards serotonin receptors. This research highlights the potential of purine derivatives in the development of new therapeutics for psychiatric disorders (Chłoń-Rzepa et al., 2013).
Anticancer Activity of Purine-diones : An investigation into the synthesis of purine-diones and pyridopyrimidine-diones showcased the anticancer activity of these compounds. This study provides a foundation for the development of novel anticancer agents based on purine and pyridopyrimidine scaffolds (Hayallah, 2017).
properties
IUPAC Name |
1-benzyl-8-(3-hydroxypropylsulfanyl)-3,7-dimethylpurine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N4O3S/c1-19-13-14(18-16(19)25-10-6-9-22)20(2)17(24)21(15(13)23)11-12-7-4-3-5-8-12/h3-5,7-8,22H,6,9-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJJPCXUXOOOSNO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(N=C1SCCCO)N(C(=O)N(C2=O)CC3=CC=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-benzyl-8-((3-hydroxypropyl)thio)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.